(5Z)-5-[(5-methylthiophen-2-yl)methylidene]-2-sulfanyl-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(5-methylthiophen-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C9H7NOS3/c1-5-2-3-6(13-5)4-7-8(11)10-9(12)14-7/h2-4H,1H3,(H,10,11,12)/b7-4-
• InChI Key: ZULTYRGYZCNJJU-DAXSKMNVSA-N
• Canonical SMILES: CC1=CC=C(S1)C=C2C(=O)NC(=S)S2
• Isomeric SMILES: CC1=CC=C(S1)/C=C\2/C(=O)NC(=S)S2
• Molecular Formula: C9H7NOS3
• Molecular Weight: 241.4 g/mol

Description

Typically, a compound’s description includes its IUPAC name, molecular formula, molecular weight, and structural formula. The compound you mentioned has the molecular formula C9H7NOS3 and a molecular weight of 241.35.

Scientific Research Applications

Sensitization-based Solar Cells

Organic Redox Couple for Solar Cells : A study by Rahman et al. (2018) explored the use of organo-sulfur compounds as a novel and universal redox couple in dye-sensitized and quantum-dot sensitized solar cells. This redox couple, paired with a conducting poly(3,4-ethylenedioxythiophene) counter electrode, exhibited improved redox behavior and a notable power conversion efficiency in solar cells. This research highlights the potential of sulfur-containing organo-sulfur compounds in enhancing the efficiency of sensitization-based solar cells Rahman et al., 2018.

Photophysical Properties

Sulfur-Containing Thiazoles : Murai et al. (2018) focused on the synthesis and photophysical properties of 5-N-Arylaminothiazoles with sulfur-containing groups on the aromatic ring at the 2-position. These compounds showed potential in various applications, including materials science and biomolecular sciences, due to their unique photophysical properties, which were elucidated by DFT calculations Murai et al., 2018.

Antimicrobial Applications

Thiazolidinone, Thiazoline, and Thiophene Derivatives : A study by Gouda et al. (2010) synthesized certain new thiazolidinone, thiazoline, and thiophene derivatives and evaluated their antimicrobial activities. Some of these compounds exhibited promising activities, suggesting their potential in developing new antimicrobial agents Gouda et al., 2010.

Green Chemistry Synthesis

Eco-friendly Synthesis of Thiophene Derivatives : Kavitha et al. (2018) outlined an efficient method for synthesizing novel thiophene derivatives using a green chemistry approach. The study emphasizes the use of mild reaction conditions and the importance of environmental friendliness in chemical synthesis Kavitha et al., 2018.